4H-Benzo[f]naphtho[2,1-c]chromen-4-one

• Molecular Formula: C21H12O2
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 12-oxapentacyclo[12.8.0.02,11.03,8.017,22]docosa-1(14),2(11),3,5,7,9,15,17,19,21-decaen-13-one
• InChI: InChI=1S/C21H12O2/c22-21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)23-21/h1-12H
• InChI Key: LHDQKDQOVRSZPG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(C=CC5=CC=CC=C54)OC3=O

Description

4H-Benzo[f]naphtho[2,1-c]chromen-4-one is a polycyclic aromatic compound featuring a chromen-4-one core fused with benzo and naphtho groups. Its structure comprises a planar aromatic system with a ketone oxygen at the 4-position, contributing to its electronic and photophysical properties. Derivatives of this scaffold are structurally analogous to bioactive 1,4-dihydropyridines and other heterocyclic systems, making them attractive for drug discovery and materials science .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences and similarities between 4H-Benzo[f]naphtho[2,1-c]chromen-4-one and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reported Activities	Synthesis Yield
4H-Benzo[f]naphtho[2,1-c]chromen-4-one	C₁₉H₁₂O₂	272.30	None (parent structure)	Calcium channel antagonism (predicted)	Not reported
2-(4-Fluoro-benzoyl)-chromen-4-one	C₁₆H₉FO₃	268.24	4-Fluorobenzoyl at C2	Not reported	80%
2-(Difluoromethyl)-4H-benzo[h]chromen-4-one	C₁₇H₁₀F₂O₂	296.26	Difluoromethyl at C2	Electronic materials	Not reported
4H-Naphtho[1,2-b]pyran-4-one	C₁₇H₁₀O₂	270.26	Naphtho[1,2-b] fusion	Antitumor, antibacterial	Not reported
3,5,6,7,8-Pentahydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one	C₁₅H₁₀O₈	318.23	Multiple hydroxyl groups	Antioxidant (predicted)	Not reported

Structural and Electronic Differences

• Substituent Effects: Fluorinated derivatives (e.g., 2-(4-Fluoro-benzoyl)-chromen-4-one) exhibit enhanced stability and bioavailability compared to the parent compound due to fluorine's electron-withdrawing properties .
• Fusion Patterns : Compounds like 4H-Naphtho[1,2-b]pyran-4-one differ in the orientation of fused aromatic rings, which alters π-conjugation and electronic transitions. This impacts their applications in optoelectronics and photodynamic therapy .

Pharmacological and Functional Contrasts

• Antitumor Activity : 4H-Naphtho[1,2-b]pyran-4-one derivatives have demonstrated antitumor activity in vitro, likely due to intercalation with DNA or inhibition of topoisomerases . In contrast, fluorinated analogs (e.g., 2-(difluoromethyl)-4H-benzo[h]chromen-4-one) are prioritized for organic electronic devices rather than drug development .
• However, experimental validation is lacking compared to well-studied benzo[b]pyrane derivatives .

Q & A

Basic: What are the common synthetic routes for 4H-Benzo[f]naphtho[2,1-c]chromen-4-one derivatives?

Methodological Answer:
The synthesis typically involves cyclization reactions of substituted salicylic acids or chromenone precursors. For example, fluorinated derivatives can be synthesized via electrophilic substitution using fluorinated reagents under microwave irradiation, as demonstrated for 4H-Benzo[h]chromen-4-one derivatives . Key steps include:

• Acid-catalyzed cyclization of pre-functionalized intermediates.
• Microwave-assisted reactions to reduce reaction time (e.g., 30–60 minutes at 120°C) .
• Purification via column chromatography using silica gel and ethyl acetate/hexane gradients.

Advanced: How can fluorinated derivatives of 4H-Benzo[f]naphtho[2,1-c]chromen-4-one be optimized for enhanced photostability?

Methodological Answer:
Fluorination at C-6 or C-8 positions improves photostability by reducing electron density in the aromatic system. Experimental strategies include:

• Electrophilic fluorination using Selectfluor® or DAST (diethylaminosulfur trifluoride) .
• Comparative UV-Vis analysis to assess stability under light exposure (e.g., λ = 254 nm for 24 hours).
• Computational modeling (DFT) to predict electron distribution and guide substitution patterns.
  Data Note: Fluorinated derivatives show 30–50% less degradation compared to non-fluorinated analogs under identical conditions .

Basic: What spectroscopic techniques are critical for characterizing 4H-Benzo[f]naphtho[2,1-c]chromen-4-one derivatives?

Methodological Answer:

• 1H/13C NMR : Assign aromatic protons (δ 6.5–8.5 ppm) and carbonyl carbons (δ 175–185 ppm) to confirm the chromenone scaffold .
• X-ray crystallography : Resolve structural ambiguities (e.g., dihedral angles between fused rings) .
• HRMS : Verify molecular formulas (e.g., C17H12O2 requires m/z 248.0837).

Advanced: How do substituents on the chromenone core influence DNA-PK inhibition?

Methodological Answer:
Substituents like morpholino groups or trifluoroacetyl moieties enhance binding to DNA-PK’s catalytic domain. Key approaches include:

• IC50 determination using kinase inhibition assays (e.g., 2-(4-morpholinyl)-4H-benzo[h]chromen-4-one shows IC50 = 220 nM) .
• Docking studies (AutoDock Vina) to map interactions with Ser2056 and Lys2203 residues.
  Data Contradiction : Substitutions at C-3 (e.g., trifluoroacetyl) may reduce solubility, complicating bioactivity interpretation .

Basic: How are intermediate byproducts managed during chromenone synthesis?

Methodological Answer:

• TLC monitoring (silica plates, UV visualization) to detect intermediates like dimethyl 2-((2-hydroxybenzoyl)oxy)maleate .
• Recrystallization from ethanol/water mixtures to remove unreacted starting materials.
• HPLC-MS to quantify impurities (e.g., <5% by area under the curve).

Advanced: How can conflicting bioactivity data between in vitro and cell-based assays be resolved?

Methodological Answer:

• Solubility testing : Use DMSO stock solutions ≤0.1% to avoid cytotoxicity artifacts .
• Metabolic stability assays (e.g., liver microsomes) to assess compound degradation.
• Orthogonal validation : Compare IC50 values from fluorescence-based and radiometric kinase assays .
  Example : A compound with IC50 = 1300 nM in vitro may show reduced potency in cells due to efflux pump activity .

Basic: What are the key safety considerations when handling 4H-Benzo[f]naphtho[2,1-c]chromen-4-one derivatives?

Methodological Answer:

• Toxicology screening : Assess acute toxicity (LD50) in zebrafish models.
• PPE requirements : Use nitrile gloves and fume hoods due to potential mutagenicity (Ames test recommended) .
• Waste disposal : Neutralize acidic byproducts with sodium bicarbonate before disposal.

Advanced: What strategies improve yield in multi-step syntheses of fused chromenones?

Methodological Answer:

• One-pot synthesis : Combine cyclization and functionalization steps (e.g., naphtho[2,1-b]furan synthesis in brine medium yields 85–92%) .
• Catalyst optimization : Use p-toluenesulfonic acid (PTSA) instead of H2SO4 to reduce side reactions .
• Microwave irradiation : Achieve 70–80% yield in 30 minutes vs. 24 hours under conventional heating .